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Compound of Interest

Compound Name: Ono-LB457

Cat. No.: B1215350

Get Quote

Chemical Profile & Hazard Assessment
ONO-LB457 (Synonyms: ONO-4057) is a highly potent, orally active leukotriene B4 (LTB4)

receptor (BLT1) antagonist[1]. In physiological and drug development models, it modulates

immune responses by inhibiting LTB4-induced neutrophil chemotaxis and activation, making it

a critical immunosuppressive agent for inflammatory disease research[2][3].

The Primary Hazard: Because ONO-LB457 directly interferes with human immunological

pathways, accidental exposure poses a significant biological hazard. The primary solvent

required for reconstituting this compound is Dimethyl Sulfoxide (DMSO)[4], which acts as a

potent transdermal carrier. If a DMSO solution of ONO-LB457 contacts unprotected skin, the

solvent acts as a "Trojan horse," rapidly transporting the active pharmaceutical ingredient (API)

across the stratum corneum and into the systemic circulation, potentially causing unintended

immunosuppression.
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Property Value Operational Implication

Compound Name ONO-LB457 (ONO-4057)
Ensure correct nomenclature

on all laboratory aliquots.

CAS Number 134578-96-4

Primary identifier for SDS

cross-referencing and waste

logs.

Molecular Weight 470.56 g/mol

Critical for precise molarity

calculations during stock

preparation.

Primary Target LTB4 Receptor (BLT1)

Immunosuppressive;

necessitates strict barrier

isolation.

Potency (IC50) 0.7 ± 0.3 μM[1]

High potency requires

microgram-level precision and

minimal exposure.

Solubility Soluble in DMSO[4]

Mandates DMSO-compatible

PPE (e.g., specific nitrile

thickness).

Storage (Solid) -20°C (Long-term)[2]

Maintain cold chain to

preserve molecular integrity;

avoid freeze-thaw.

Mandatory Personal Protective Equipment (PPE)
To mitigate the risks associated with aerosolization and transdermal permeation, the following

PPE is strictly required:

Hand Protection (Double Gloving): Wear two pairs of high-quality nitrile gloves. Causality:

DMSO degrades standard latex and thin nitrile rapidly. Double gloving provides a critical

temporal buffer. If a spill occurs on the hands, the outer glove must be removed instantly,

leaving the inner glove intact to prevent skin contact.
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Respiratory Protection: Handle the lyophilized powder exclusively within a Class II Biological

Safety Cabinet (BSC) or a dedicated powder-weighing hood. Causality: Lyophilized powders

are highly susceptible to static electricity and can easily aerosolize. If a BSC is unavailable,

an N95 or P100 particulate respirator is mandatory.

Eye & Body Protection: Chemical splash goggles (not standard safety glasses) and a front-

closing, fluid-resistant lab coat with fitted cuffs. Causality: Fitted cuffs prevent the sleeves

from dragging across contaminated surfaces or accidentally knocking over microcentrifuge

tubes.

Experimental Workflow: Reconstitution Protocol
This protocol details the preparation of a 10 mM stock solution of ONO-LB457.

Step 1: Thermal Equilibration

Action: Remove the vial of ONO-LB457 from the -20°C freezer and place it in a desiccator at

room temperature for 30 minutes before opening.

Causality: Opening a cold vial introduces ambient humidity. Moisture condensation will cause

rapid hydrolysis and degradation of the compound.

Self-Validation Check: Touch the exterior of the vial. It must feel completely ambient with

zero visible condensation before the seal is broken.

Step 2: Solvent Calculation & Addition

Action: In a BSC, carefully open the vial and add anhydrous DMSO. To achieve a 10 mM

stock for 5 mg of ONO-LB457 (MW 470.56), add exactly 1.06 mL of DMSO.

Causality: Anhydrous DMSO prevents the introduction of water, ensuring the stability of the

stock solution for long-term storage[2].

Step 3: Dissolution & Validation

Action: Seal the vial and vortex vigorously for 30–60 seconds.
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Self-Validation Check: Hold the vial against both a stark white and a pitch-black background

under bright light. The solution must be 100% optically clear. If any micro-particulates or

"cloudiness" remain, the molarity is compromised. Sonicate in a room-temperature water

bath for 5 minutes until absolute clarity is achieved.

Step 4: Aliquoting & Storage

Action: Divide the solution into 50 μL aliquots using amber microcentrifuge tubes. Store

immediately at -20°C[2][4].

Causality: Aliquoting prevents repeated freeze-thaw cycles, which physically shear and

degrade the molecule. Amber tubes protect the hex-5-en-1-yl ether moiety from photolytic

degradation caused by ambient fluorescent lab lighting over time.

Spill Management & Disposal Plans
Solid Powder Spills:

Do not sweep. Sweeping generates airborne dust.

Gently cover the powder with damp absorbent paper to suppress aerosolization.

Carefully scoop the material using a disposable anti-static spatula.

Place all materials into a sealable hazardous waste container.

Liquid Spills (DMSO Stock):

Cover the spill with a dry, inert absorbent material (e.g., vermiculite or sand). Causality:

Standard paper towels will rapidly absorb DMSO and bleed through onto your gloves,

increasing exposure risk.

Wipe the area with a 10% bleach solution followed by 70% ethanol to neutralize and clean

residual organics.

Disposal: Do not pour ONO-LB457 solutions down the drain. All vials, pipette tips, and

contaminated PPE must be collected in designated chemical waste bins for high-temperature

incineration in accordance with institutional and environmental regulations.
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Figure 1: Operational workflow for the safe handling, reconstitution, and disposal of ONO-
LB457.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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